Cas no 1592351-60-4 (Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro-)

• Product Name: Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro-
• CAS No: 1592351-60-4
• MF: C₉H₁₀ClFO₂S
• MW: 236.690904140472
• CID: 5283165
• PubChem ID: 114872896
• Update Time: 2025-08-02

Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro-
• 1-(3-fluorophenyl)propane-1-sulfonyl chloride
• EN300-680977
• 1592351-60-4

• Inchi： 1S/C9H10ClFO2S/c1-2-9(14(10,12)13)7-4-3-5-8(11)6-7/h3-6,9H,2H2,1H3
• InChI Key： YFGAIBHWYAYADY-UHFFFAOYSA-N
• SMILES： C1(C(CC)S(Cl)(=O)=O)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 236.0074066g/mol
• Monoisotopic Mass: 236.0074066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 302.1±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro-

Comprehensive Guide to Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro- (CAS No. 1592351-60-4)

Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro- (CAS No. 1592351-60-4) is a specialized sulfonyl chloride derivative widely used in organic synthesis and pharmaceutical research. This compound is particularly valued for its unique chemical properties, making it a critical intermediate in the development of novel bioactive molecules. Researchers and industry professionals frequently search for α-ethyl-3-fluoro benzenemethanesulfonyl chloride applications due to its growing relevance in drug discovery and material science.

The molecular structure of Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro- features an ethyl group and a fluorine atom attached to the benzene ring, enhancing its reactivity and selectivity in various chemical reactions. This structural characteristic makes it a preferred choice for sulfonylation reactions, where it acts as an efficient electrophile. The presence of the fluorine atom also contributes to its stability and compatibility with a wide range of reaction conditions, a feature often highlighted in queries like "fluorinated sulfonyl chlorides in synthesis".

One of the primary applications of Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro- is in the synthesis of sulfonamide-based compounds, which are pivotal in medicinal chemistry. Sulfonamides are known for their diverse biological activities, including antibacterial, antiviral, and anticancer properties. Recent trends in pharmaceutical research, such as the development of targeted therapies and small-molecule inhibitors, have increased the demand for high-quality sulfonyl chloride intermediates like this compound.

In addition to pharmaceutical applications, Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro- is also utilized in the production of advanced materials. Its ability to introduce sulfonyl groups into polymers and other macromolecules makes it valuable for creating high-performance coatings and specialty chemicals. Industry professionals often search for "sulfonyl chloride derivatives in material science" to explore its potential in innovative applications.

The synthesis and handling of Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro- require careful consideration of reaction conditions and safety protocols. While it is not classified as a hazardous material, proper storage and handling are essential to maintain its stability and reactivity. Researchers frequently look for "best practices for handling sulfonyl chlorides" to ensure optimal results in their experiments.

Market trends indicate a steady growth in the demand for fluorinated sulfonyl chlorides, driven by their expanding applications in drug discovery and material science. The unique properties of Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro-, such as its high reactivity and selectivity, position it as a key player in this market. Companies and research institutions are increasingly interested in "sourcing high-purity sulfonyl chlorides" to support their innovative projects.

In summary, Benzenemethanesulfonyl chloride, α-ethyl-3-fluoro- (CAS No. 1592351-60-4) is a versatile and valuable compound in both pharmaceutical and material science research. Its unique structural features and broad applicability make it a sought-after intermediate for organic synthesis and drug development. As the scientific community continues to explore new frontiers in chemistry and biology, the importance of specialized compounds like this one is expected to grow even further.